Cas no 124400-52-8 (1-(phenylsulfonyl)-1H-indol-5-amine)

• Product Name: 1-(phenylsulfonyl)-1H-indol-5-amine
• CAS No: 124400-52-8
• MF: C₁₄H₁₂N₂O₂S
• MW: 272.322281837463
• CID: 1102912
• PubChem ID: 15450145
• Update Time: 2025-11-01

1-(phenylsulfonyl)-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(phenylsulfonyl)-1H-indol-5-amine
• 1-(benzenesulfonyl)indol-5-amine
• SCHEMBL2510832
• 1-Benzenesulfonyl-1H-indol-5-ylamine
• 1-(phenylsulfonyl)indol-5-amine
• 1-benzenesulphonyl-1H-indol-5-ylamine
• 5-amino-1-phenylsulfonylindole
• 5-amino-1 -phenylsulfonylindole
• 1-(Benzenesulfonyl)-1H-indol-5-amine
• 124400-52-8
• 5-amino-1-benzenesulfonylindole
• BHOSCKKNURHTND-UHFFFAOYSA-N
• 1benzenesulphonyl-1H-indol-5-ylamine
• 5-amino-1-benzenesulphonylindole
• DTXSID20572895
• CS-0096182

• Inchi： 1S/C14H12N2O2S/c15-12-6-7-14-11(10-12)8-9-16(14)19(17,18)13-4-2-1-3-5-13/h1-10H,15H2
• InChI Key： BHOSCKKNURHTND-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=CC2C=C(C=CC1=2)N)(=O)=O

Computed Properties

• Exact Mass: 272.06194880g/mol
• Monoisotopic Mass: 272.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.5Ų

Additional information on 1-(phenylsulfonyl)-1H-indol-5-amine

1-(Phenylsulfonyl)-1H-Indol-5-amine: An Overview of Its Structure, Properties, and Applications

1-(Phenylsulfonyl)-1H-indol-5-amine (CAS No. 124400-52-8) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features and diverse biological activities, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 1-(phenylsulfonyl)-1H-indol-5-amine consists of an indole core with a phenylsulfonyl group attached to the nitrogen atom at position 1 and an amino group at position 5. The indole scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate various biological targets. The presence of the phenylsulfonyl group imparts additional stability and reactivity to the molecule, enhancing its potential as a lead compound in drug design.

Recent studies have highlighted the importance of 1-(phenylsulfonyl)-1H-indol-5-amine in several areas of research. For instance, its ability to interact with specific enzymes and receptors has been explored for its therapeutic potential. One notable application is in the development of inhibitors for kinases, which are key enzymes involved in cellular signaling pathways and are often dysregulated in diseases such as cancer and inflammatory disorders.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 1-(phenylsulfonyl)-1H-indol-5-amine derivatives exhibit potent inhibitory activity against certain kinases. The study utilized high-throughput screening techniques to identify lead compounds and further optimized them through structure-activity relationship (SAR) studies. The results showed that these derivatives effectively inhibited kinase activity with high selectivity and low toxicity, making them promising candidates for further preclinical evaluation.

Beyond kinase inhibition, 1-(phenylsulfonyl)-1H-indol-5-amine has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Research has shown that certain derivatives of 1-(phenylsulfonyl)-1H-indol-5-amine can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

A study published in the European Journal of Medicinal Chemistry reported that a series of 1-(phenylsulfonyl)-1H-indol-5-amine derivatives exhibited significant anti-inflammatory effects in both in vitro and in vivo models. The compounds were found to reduce inflammation by downregulating the expression of pro-inflammatory genes and inhibiting the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation.

The pharmacokinetic properties of 1-(phenylsulfonyl)-1H-indol-5-amine have also been studied to ensure its suitability for therapeutic applications. Research has shown that these compounds exhibit favorable absorption, distribution, metabolism, excretion (ADME) profiles, which are crucial for their effectiveness as drug candidates. Studies have demonstrated that these compounds have good oral bioavailability and plasma stability, making them suitable for oral administration.

In addition to their therapeutic potential, 1-(phenylsulfonyl)-1H-indol-5-amine derivatives have been explored for their use as fluorescent probes in cellular imaging. The indole scaffold can be modified with fluorophores to create molecules that can selectively bind to specific cellular targets, allowing for real-time monitoring of cellular processes. This application has significant implications for understanding disease mechanisms and developing targeted therapies.

A recent study published in Chemical Communications reported the synthesis of fluorescently labeled 1-(phenylsulfonyl)-1H-indol-5-amine derivatives that selectively bind to specific protein targets. The compounds were used to visualize protein-protein interactions within living cells, providing valuable insights into cellular signaling pathways.

The synthetic accessibility of 1-(phenylsulfonyl)-1H-indol-5-amine is another factor contributing to its widespread use in research. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. One common approach involves the reaction of 5-aminoindole with phenyl sulfonyl chloride under mild conditions, followed by purification using standard techniques such as column chromatography.

In conclusion, 1-(Phenylsulfonyl)-1H-indol-5-amine (CAS No. 124400-52-8) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery and development. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use.